Cas no 1645-09-6 (2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine)

2-Methyl-1-(3-(trifluoromethyl)phenyl)propan-2-amine is a fluorinated aromatic amine compound characterized by its trifluoromethyl substituent, which enhances its lipophilicity and metabolic stability. The methyl group at the 2-position of the propylamine chain contributes to steric hindrance, potentially influencing its binding affinity in biological systems. This structural configuration makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the development of bioactive molecules. Its trifluoromethyl group also improves electron-withdrawing properties, which can be advantageous in modulating reactivity in synthetic applications. The compound’s stability under various conditions makes it suitable for further functionalization, offering versatility in organic synthesis and drug discovery.
2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine structure
1645-09-6 structure
Product name:2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine
CAS No:1645-09-6
MF:C11H14F3N
MW:217.230773448944
CID:210205
PubChem ID:121143

2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-(3-(trifluoromethyl)phenyl)propan-2-amine
    • 2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
    • Benzeneethanamine, a,a-dimethyl-3-(trifluoromethyl)-
    • α,α-Dimethyl-m-(trifluoromethyl)phenethylamine
    • 1,1-dimethyl-2-(3-trifluoromethyl-phenyl)-ethylamine
    • 2-(3-trifluoromethylphenyl)-1,1-dimethylethylamine
    • AC1L3S7A
    • AC1Q4JSN
    • BRN 3052515
    • CTK8D5565
    • SureCN1720582
    • 2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine
    • SCHEMBL1720582
    • AKOS011914644
    • DTXSID40167767
    • EN300-1928709
    • 1645-09-6
    • AB09813
    • alpha,alpha-Dimethyl-m-trifluoromethylphenethylamine
    • Benzeneethanamine,a,a-dimethyl-3-(trifluoromethyl)-
    • alpha,alpha-Dimethyl-m-(trifluoromethyl)phenethylamine
    • Phenethylamine, alpha,alpha-dimethyl-m-trifluoromethyl-
    • Inchi: InChI=1S/C11H14F3N/c1-10(2,15)7-8-4-3-5-9(6-8)11(12,13)14/h3-6H,7,15H2,1-2H3
    • InChI Key: CUEVAAQJHCRHJI-UHFFFAOYSA-N
    • SMILES: CC(C)(CC1=CC(=CC=C1)C(F)(F)F)N

Computed Properties

  • Exact Mass: 217.10792
  • Monoisotopic Mass: 217.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.128
  • Boiling Point: 229.4°Cat760mmHg
  • Flash Point: 96.3°C
  • Refractive Index: 1.468
  • PSA: 26.02

2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1928709-1.0g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
1g
$1029.0 2023-06-02
Enamine
EN300-1928709-10g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
10g
$4421.0 2023-09-17
Enamine
EN300-1928709-0.1g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
0.1g
$904.0 2023-09-17
Enamine
EN300-1928709-2.5g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
2.5g
$2014.0 2023-09-17
Enamine
EN300-1928709-10.0g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
10g
$4421.0 2023-06-02
Enamine
EN300-1928709-0.05g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
0.05g
$864.0 2023-09-17
Enamine
EN300-1928709-0.25g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
0.25g
$946.0 2023-09-17
Enamine
EN300-1928709-5g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
5g
$2981.0 2023-09-17
Enamine
EN300-1928709-1g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
1g
$1029.0 2023-09-17
Enamine
EN300-1928709-0.5g
2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
1645-09-6
0.5g
$987.0 2023-09-17

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